1h-Indole-3-acetonitrile, 6-nitro-

• IUPAC Name: 2-(6-nitro-1H-indol-3-yl)acetonitrile
• InChI: InChI=1S/C10H7N3O2/c11-4-3-7-6-12-10-5-8(13(14)15)1-2-9(7)10/h1-2,5-6,12H,3H2
• InChI Key: GLEFBYIVFCNNOK-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(C=C1[N+](=O)[O-])NC=C2CC#N
• Molecular Formula: C10H7N3O2
• DSSTOX Substance ID: DTXSID60993409
• Molecular Weight: 201.18 g/mol
• CAS RN: 7255-88-1

Description

1H-Indole-3-acetonitrile is a chemical compound with the molecular formula C10H8N2 and a molecular weight of 156.1839. It is also known by other names such as Indole-3-acetonitrile, Indoleacetonitrile, Indolylacetonitrile, 3-Indolylacetonitrile, Indolyl-3-acetonitrile, and 3-Indoleacetonitrile.

Molecular Structure Analysis

The molecular structure of 1H-Indole-3-acetonitrile can be viewed using Java or Javascript. A study on a similar compound, 1H-Indole-3-Acetic Acid (IAA), used molecular dynamics at a semiempirical level and functional density calculations at B3LYP/6-31G** level to scan the conformational space.

Mechanism of Action

While the mechanism of action for 1h-Indole-3-acetonitrile, 6-nitro- is not explicitly stated, 3-Indoleacetonitrile has been found to inhibit the biofilm formation of both E. coli O157:H7 and P. aeruginosa without affecting its growth.

Future Directions

Future research could focus on exploring the stereoelectronic aspects of indolic compounds, which would be relevant in the study of their stabilization and antioxidant activities. Additionally, the transformation of similar compounds into 2-(1H-indol-2-yl)acetonitriles could be an interesting area of study.

Synthesis routes and methods I

Procedure details

To a mixture of DMF (35 mL) and MeI (74.6 g, 0.53 mol) in water (35 mL) and THF (400 mL) was added dimethyl-(6-nitro-1H-indol-3-ylmethyl)-amine (23 g, 0.105 mol). After the reaction mixture was refluxed for 10 min, potassium cyanide (54.6 g, 0.84 mol) was added and the mixture was kept refluxing overnight. The mixture was then cooled to room temperature and filtered. The filtrate was washed with brine (300 mL×3), dried over Na2SO4, filtered and concentrated. The residue was purified by column chromatography to give (6-nitro-1H-indol-3-yl)-acetonitrile (B-9-a) (7.5 g, 36%).

Synthesis routes and methods II

Procedure details

To a stirred solution of 44.27 g (0.204 mol) of 6-nitrogramine (12) [Jackson B. Hester J. Org. Chem., 29: 1158 (1964)] in 450 ml of acetonitrile 44.59 g (0.31 mol) of methyl iodide was added at 0-5° C. over a period of an hour. The reaction mixture was stirred at room temperature for three hours, then a solution of 26.6 g (0.543 mol) of sodium cyanide in 225 ml of water added at once. The reaction mixture was heated at 32° C. overnight, cooled to room temperature and the product extracted 3 times with a total of 800 ml of ethyl acetate and 300 ml of water. The combined extracts were washed with water, 1N-HCl solution, a saturated sodium bicarbonate solution, dried on MgSO4 and the solvent evaporated in vacuo. The orange-brown residue (41.3 g) was dissolved in 200 ml of warm ethyl acetate and passed through a small pad of silica gel to produce 28.9 g (70.4%) of (6-nitro-1H-indolyl-3-yl)-acetonitrile (13) as a yellow solid after evaporation of the solvent.

Synthesis routes and methods III

Procedure details

To a mixture of DMF (35 mL) and Mel (74.6 g, 0.53 mol) in water (35 mL) and THF (400 mL) was added dimethyl-(6-nitro-1H-indol-3-ylmethyl)-amine (23 g, 0.105 mol). After the reaction mixture was refluxed for 10 min, potassium cyanide (54.6 g, 0.84 mol) was added and the mixture was kept refluxing overnight. The mixture was then cooled to room temperature and filtered. The filtrate was washed with brine (300 mL×3), dried over Na2SO4, filtered and concentrated. The residue was purified by column chromatography to give (6-nitro-1H-indol-3-yl)-acetonitrile (B-9-a) (7.5 g, 36%).